Cas no 1111025-47-8 (4-(1-{Thieno[3,2-c]pyridin-4-yl}piperidine-4-carbonyl)morpholine)

• Product Name: 4-(1-{Thieno[3,2-c]pyridin-4-yl}piperidine-4-carbonyl)morpholine
• CAS No: 1111025-47-8
• MF: C₁₇H₂₁N₃O₂S
• MW: 331.432542562485
• CID: 5320483
• PubChem ID: 46395506
• Update Time: 2025-10-31

4-(1-{Thieno[3,2-c]pyridin-4-yl}piperidine-4-carbonyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(1-{thieno[3,2-c]pyridin-4-yl}piperidine-4-carbonyl)morpholine
• F6752-4989
• 4-(1-{Thieno[3,2-c]pyridin-4-yl}piperidine-4-carbonyl)morpholine

• Inchi： 1S/C17H21N3O2S/c21-17(20-8-10-22-11-9-20)13-2-6-19(7-3-13)16-14-4-12-23-15(14)1-5-18-16/h1,4-5,12-13H,2-3,6-11H2
• InChI Key： XUAFFSOUYZRKOW-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=CN=C2N1CCC(C(N2CCOCC2)=O)CC1

Computed Properties

• Exact Mass: 331.13544809g/mol
• Monoisotopic Mass: 331.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 73.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 4-(1-{Thieno[3,2-c]pyridin-4-yl}piperidine-4-carbonyl)morpholine

Introduction to 4-(1-{Thieno[3,2-c]pyridin-4-yl}-piperidine-4-carbonyl)morpholine (CAS No. 1111025-47-8)

4-(1-{Thieno[3,2-c]pyridin-4-yl}-piperidine-4-carbonyl)morpholine, identified by its CAS number 1111025-47-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by the integration of thienopyridine and piperidine moieties, which are well-documented for their diverse pharmacological activities. The structural configuration of this molecule imparts unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.

The piperidine moiety is a common pharmacophore in many bioactive molecules, known for its ability to modulate various biological pathways. Its incorporation into the molecular framework of 4-(1-{Thieno[3,2-c]pyridin-4-yl}-piperidine-4-carbonyl)morpholine enhances the compound's potential to interact with biological targets. Specifically, the piperidine ring can engage with enzymes and receptors, influencing their function and activity. This feature is particularly relevant in the development of therapeutic agents targeting neurological disorders, where modulation of receptor activity is often key.

The thieno[3,2-c]pyridine scaffold is another critical component of this compound, contributing to its unique chemical profile. Thieno[3,2-c]pyridine derivatives have been extensively studied for their potential applications in medicinal chemistry due to their ability to exhibit a wide range of biological activities. These include antiviral, anti-inflammatory, and anticancer properties. The presence of this moiety in 4-(1-{Thieno[3,2-c]pyridin-4-yl}-piperidine-4-carbonyl)morpholine suggests that the compound may possess similar therapeutic benefits.

In recent years, there has been a surge in research focused on developing novel small molecules with enhanced pharmacological properties. Among these efforts, the exploration of thienopyridine-piperidine hybrids has emerged as a particularly promising avenue. These hybrids combine the favorable characteristics of both moieties, leading to compounds with improved solubility, bioavailability, and target specificity. 4-(1-{Thieno[3,2-c]pyridin-4-yl}-piperidine-4-carbonyl)morpholine exemplifies this trend, as it represents a well-designed molecule that leverages the synergistic effects of its structural components.

The morpholine group in the compound's name also contributes to its overall pharmacological profile. Morpholine derivatives are known for their versatility in drug design, often serving as key pharmacophores in antifungal and antiviral agents. The incorporation of morpholine into 4-(1-{Thieno[3,2-c]pyridin-4-yl}-piperidine-4-carbonyl)morpholine may enhance its ability to interact with biological targets while also improving its metabolic stability and pharmacokinetic properties.

The synthesis and characterization of 4-(1-{Thieno[3,2-c]pyridin-4-yl}-piperidine-4-carbonyl)morpholine have been subjects of considerable interest in academic and industrial research settings. Advanced synthetic methodologies have been employed to construct this complex molecule efficiently and with high yield. Techniques such as multi-step organic synthesis, including cyclization reactions and nucleophilic substitutions, have been crucial in achieving the desired structural integrity.

The biological evaluation of this compound has revealed several intriguing findings. Preclinical studies have demonstrated that 4-(1-{Thieno[3,2-c]pyridin-4-yl}-piperidine-4-carbonyl)morpholine exhibits promising activity against various disease models. Notably, it has shown potential in inhibiting key enzymes involved in cancer progression and neurodegenerative diseases. These findings align with the growing interest in developing targeted therapies that exploit the unique interactions between small molecules and biological pathways.

The computational modeling of 4-(1-{Thieno[3,2-c]pyridin-4-yl}-piperidine-4-carbonyl strong>)morpholine has provided valuable insights into its binding mechanisms with biological targets. Molecular docking studies have identified specific interactions between the compound's functional groups and target proteins, suggesting that it may act as a potent modulator of these pathways. These computational approaches have complemented experimental efforts by providing a rational basis for designing further derivatives with enhanced activity.

The development of novel pharmaceutical agents requires a thorough understanding of their chemical properties and potential interactions with biological systems. In the case of 4-(1-{< strong >Thieno[3 ,2 -c] py ridin - 4 - yl strong >}- < strong > piper id ine - 4 - car box y l strong >) morph ol ine , extensive characterization using spectroscopic techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming its structural integrity.

The physicochemical properties of this compound have also been carefully evaluated to assess its suitability for pharmaceutical applications. Parameters such as solubility, stability under various conditions, and permeability across biological membranes have been determined through rigorous experimental protocols. These data are essential for predicting how the compound will behave within a physiological environment and for guiding further optimization efforts.

In conclusion， 4-(1-{< strong > Thien o [ 3 ,2 - c ] py ridi ne - 4 - y l strong >} - < strong > piper id ine - 4 - car box y l strong >) mor ph ol ine ( CAS No . 1111025 -47 -8 ) is a com plex or ganic com pound with prom is ing pharma col ogi cal prop er ties . Its unique structural con figuration , involv ing th e inte gration o f th ieno py ridine an d piper id ine moieties , endows it wi th potent i al appl ic at ions i n dr ug dis covery an d deve lopment . The re cent stu dies on i ts bi o logical act ivi ties an d mechan i sms o f ac t ion sug gest that thi s com pound holds great promise as a therapeut ic agen t fo r var ious dis eases . As re search con tin ues to pro gress， further e valve ments ar e ex pec ted to en hance our un der stan ding o f i ts pharma col ogi cal po t en tial an d to guide future de velopm ents . p >